(1S*,5R*)-6-[(6-chloro-1,3-benzodioxol-5-yl)methyl]-3-(pyridin-3-ylmethyl)-3,6-diazabicyclo[3.2.2]nonane

• IUPAC Name: (1S,5R)-6-[(6-chloro-1,3-benzodioxol-5-yl)methyl]-3-(pyridin-3-ylmethyl)-3,6-diazabicyclo[3.2.2]nonane
• InChI: InChI=1S/C21H24ClN3O2/c22-19-7-21-20(26-14-27-21)6-17(19)12-25-11-16-3-4-18(25)13-24(10-16)9-15-2-1-5-23-8-15/h1-2,5-8,16,18H,3-4,9-14H2/t16-,18+/m0/s1
• InChI Key: RFUPZXIASBIMFF-FUHWJXTLSA-N
• Canonical SMILES: C1CC2CN(CC1CN2CC3=CC4=C(C=C3Cl)OCO4)CC5=CN=CC=C5
• Isomeric SMILES: C1C[C@@H]2CN(C[C@H]1CN2CC3=CC4=C(C=C3Cl)OCO4)CC5=CN=CC=C5
• Molecular Formula: C21H24ClN3O2
• Molecular Weight: 385.9 g/mol

Description

Synthesis Analysis

The synthesis of related compounds, specifically focusing on diazabicyclo nonanes, has been explored to achieve potent and selective ligands for α7 nAChR. For example, O’Donnell et al. (2010) report the discovery of a novel α7 nAChR agonist with excellent pharmaceutical properties, highlighting the compound's synthesis, structure-activity relationship development, and in vivo efficacy in cognition models (O’Donnell et al., 2010).

Molecular Structure Analysis

The molecular structure of diazabicyclo nonanes and their derivatives is crucial for their interaction with α7 nAChR. The conformational restriction and stereochemistry play significant roles in enhancing the compounds' receptor affinity and selectivity, as demonstrated by the synthesis and analysis of various derivatives (Weigl et al., 2002).

Chemical Reactions and Properties

Chemical transformations and reactions leading to the synthesis of diazabicyclo nonane derivatives have been extensively studied. For instance, Nikit-skaya et al. (1970) explored transformations of related compounds, demonstrating the potential for creating diverse structures through chemical modifications (Nikit-skaya et al., 1970).

Physical Properties Analysis

The physical properties of these compounds, such as oral bioavailability and brain penetration, are critical for their therapeutic potential. O’Donnell et al. (2010) report high levels of receptor occupancy and in vivo efficacy, indicating favorable physical properties for the treatment of cognitive deficits (O’Donnell et al., 2010).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with biological targets, are fundamental for the design of effective therapeutic agents. Studies on the synthesis, receptor binding, and photochromic properties of diazabicyclo nonane derivatives offer insights into their chemical behavior and potential as "intelligent materials" (Mahmoodi et al., 2007).